Cas no 183106-80-1 (Ethene, 1,2-difluoro-1-iodo-, (1E)-)

• Product Name: Ethene, 1,2-difluoro-1-iodo-, (1E)-
• CAS No: 183106-80-1
• MF: C₂HF₂I
• MW: 189.930619955063
• MDL: MFCD30062793
• CID: 1376531
• PubChem ID: 11672821
• Update Time: 2025-05-26

Ethene, 1,2-difluoro-1-iodo-, (1E)- Chemical and Physical Properties

Names and Identifiers

• Ethene, 1,2-difluoro-1-iodo-, (1E)-
• Ethene, 1,2-difluoro-1-iodo-, (1E)- (9CI)

• MDL： MFCD30062793
• Inchi： 1S/C2HF2I/c3-1-2(4)5/h1H/b2-1+
• InChI Key： FEJGXYOLCAYRJW-OWOJBTEDSA-N
• SMILES： C(/F)(\I)=C/F

Computed Properties

• Exact Mass: 189.90863

Experimental Properties

• Density: 2.242±0.06 g/cm3(Predicted)
• Boiling Point: 51.0±25.0 °C(Predicted)
• PSA: 0

Additional information on Ethene, 1,2-difluoro-1-iodo-, (1E)-

Comprehensive Analysis of Ethene, 1,2-difluoro-1-iodo-, (1E)- (CAS No. 183106-80-1): Properties and Applications

The chemical compound Ethene, 1,2-difluoro-1-iodo-, (1E)- (CAS No. 183106-80-1) is a fluorinated and iodinated derivative of ethene, which has garnered significant attention in recent years due to its unique molecular structure and potential applications in advanced materials and pharmaceuticals. With the increasing demand for fluorinated compounds in various industries, this compound stands out for its stereospecific reactivity and versatility in synthetic chemistry. Researchers and industry professionals are particularly interested in its role as a building block for specialty chemicals, especially in the development of high-performance polymers and bioactive molecules.

One of the most frequently searched questions related to Ethene, 1,2-difluoro-1-iodo-, (1E)- revolves around its synthesis methods and reaction mechanisms. The compound's 1,2-difluoro substitution and iodo functional group make it a valuable intermediate in cross-coupling reactions, a topic widely discussed in organic chemistry forums. Recent studies highlight its utility in palladium-catalyzed transformations, which are critical for constructing complex molecular architectures. Additionally, its (1E)-configuration ensures high selectivity in reactions, making it a preferred choice for precision synthesis.

In the context of sustainable chemistry, Ethene, 1,2-difluoro-1-iodo-, (1E)- has been explored as a potential candidate for green solvent alternatives and low-environmental-impact processes. The integration of fluorine atoms into organic molecules often enhances their stability and bioavailability, a feature highly sought after in pharmaceutical research. This aligns with the growing trend of eco-friendly chemical design, a hot topic among researchers aiming to reduce the carbon footprint of industrial processes.

Another area of interest is the compound's spectroscopic properties, particularly its NMR and IR spectra, which are frequently queried in academic databases. The presence of both fluorine and iodine atoms creates distinct spectral signatures, aiding in the identification and purity assessment of the compound. This makes it a valuable reference material for analytical laboratories specializing in halogenated organic compounds.

From an industrial perspective, Ethene, 1,2-difluoro-1-iodo-, (1E)- is gaining traction in the electronics sector, where its derivatives are used in semiconductor manufacturing and liquid crystal displays (LCDs). The compound's ability to modify surface properties and enhance conductivity has positioned it as a key component in next-generation nanomaterials. This application is particularly relevant given the current surge in demand for flexible electronics and wearable technology.

In summary, Ethene, 1,2-difluoro-1-iodo-, (1E)- (CAS No. 183106-80-1) is a multifaceted compound with broad applicability across pharmaceuticals, materials science, and electronics. Its unique structural features and reactivity profile continue to inspire innovative research, making it a subject of ongoing exploration in both academic and industrial settings. As the scientific community delves deeper into its potential, this compound is poised to play a pivotal role in the advancement of specialty chemicals and sustainable technologies.